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Compound of Interest

Compound Name: 3,4,5-Trifluoroaniline

Cat. No.: B067923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). It is imperative to consult the official SDS for 3,4,5-
Trifluoroaniline from your supplier and adhere to all institutional and governmental safety

protocols.

Introduction
3,4,5-Trifluoroaniline is a fluorinated aromatic amine that serves as a critical intermediate in

the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.[1][2] Its

unique trifluoromethyl groups enhance reactivity and solubility, making it a valuable building

block in drug discovery and organic synthesis.[1][2] This guide provides an in-depth overview of

the health and safety information for 3,4,5-Trifluoroaniline to ensure its safe handling and use

in a laboratory setting.

Hazard Identification and Classification
3,4,5-Trifluoroaniline is classified as a hazardous substance. The following tables summarize

its GHS hazard classifications.

Table 1: GHS Hazard Classifications
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 Harmful if swallowed.[3]

Acute Toxicity, Dermal 4 Harmful in contact with skin.[3]

Acute Toxicity, Inhalation 4 Harmful if inhaled.[3]

Skin Corrosion/Irritation 2 Causes skin irritation.[3]

Serious Eye Damage/Eye

Irritation
2

Causes serious eye irritation.

[3]

Specific Target Organ Toxicity,

Single Exposure
3

May cause respiratory

irritation.[3]

Source: PubChem, TCI Chemicals

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3,4,5-Trifluoroaniline is provided

below.

Table 2: Physical and Chemical Properties

Property Value

CAS Number 163733-96-8

Molecular Formula C₆H₄F₃N

Molecular Weight 147.10 g/mol [4][5]

Appearance White to almost white powder or crystals[1]

Melting Point 61-65 °C[1][4]

Solubility Soluble in methanol, insoluble in water.

Storage Temperature 2 - 8 °C[1]

Source: Sigma-Aldrich, Chem-Impex, PubChem
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Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for 3,4,5-Trifluoroaniline are not readily available in the public

domain, the GHS classification indicates that it is harmful if swallowed, inhaled, or in contact

with skin.[3]

First Aid Measures
Immediate medical attention is required in case of exposure. The following are first aid

measures to be taken in case of accidental exposure.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Source: ChemicalBook

Fire-Fighting Measures
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In the event of a fire involving 3,4,5-Trifluoroaniline, the following measures should be taken.

Table 4: Fire-Fighting Measures

Aspect Recommendation

Suitable Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards No data available.

Advice for Firefighters
Wear self-contained breathing apparatus for

firefighting if necessary.

Source: ChemicalBook

Handling and Storage
Proper handling and storage are crucial to minimize the risk of exposure.

Table 5: Handling and Storage Guidelines

Aspect Recommendation

Handling

Avoid contact with skin and eyes. Avoid

inhalation of vapor or mist. Keep away from

sources of ignition.

Storage
Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.

Incompatible Materials Strong oxidizing agents.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 3,4,5-
Trifluoroaniline.

Table 6: Recommended Personal Protective Equipment
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Protection Type Equipment

Eye/Face Protection

Safety glasses with side-shields conforming to

appropriate government standards such as

EN166 (EU) or NIOSH (US).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 3,4,5-Trifluoroaniline are

not publicly available. However, standardized OECD guidelines are followed for assessing the

safety of chemicals. Below is a generalized workflow for an acute dermal irritation study based

on OECD Test Guideline 404.

General Protocol: Acute Dermal Irritation/Corrosion
(Based on OECD TG 404)
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This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Test System: The albino rabbit is the preferred animal model.

Dosage and Application: A single dose of 0.5 g of the solid test substance is applied to a

small area of the skin (approximately 6 cm²). An untreated area of the skin serves as a

control.

Exposure: The exposure duration is 4 hours. After this period, the residual test substance is

removed.

Observation: The animals are observed for signs of erythema (redness) and edema

(swelling) for up to 14 days.

Evaluation: The severity of the skin reactions is scored at specified intervals. Based on the

scores, the substance is classified for its irritation or corrosive potential.

Visualizations
Hazard Identification and First Aid Workflow
The following diagram illustrates the logical flow from hazard identification to the appropriate

first aid response for 3,4,5-Trifluoroaniline.
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Hazard Identification
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First Aid Measures

3,4,5-Trifluoroaniline

Inhalation

Skin Contact
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Ingestion

Move to fresh air,
provide oxygen if needed

Remove contaminated clothing,
wash with soap and water

Rinse with water
for at least 15 minutes

Rinse mouth,
do not induce vomiting,
seek medical attention

Click to download full resolution via product page

Caption: Hazard Identification and First Aid Response Workflow.

Generalized Acute Oral Toxicity Study Workflow
The following diagram outlines a general experimental workflow for an acute oral toxicity study.

Specific protocols for 3,4,5-Trifluoroaniline are not available.
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Caption: Generalized Acute Oral Toxicity Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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